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Compound of Interest

Compound Name: Meclinertant

Cat. No.: B1676129 Get Quote

For researchers, scientists, and drug development professionals working with Meclinertant
(also known as SR-48692), a selective, non-peptide antagonist of the neurotensin receptor

NTS1, ensuring safe handling and disposal is paramount.[1][2][3] This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to foster a

secure laboratory environment. While Meclinertant is shipped as a non-hazardous chemical, it

is prudent to handle it with the care afforded to all research compounds of unknown toxicity.[2]

Personal Protective Equipment (PPE): Your First
Line of Defense
Due to the absence of a comprehensive Safety Data Sheet (SDS), specific PPE requirements

for Meclinertant have not been officially established. However, based on general laboratory

safety protocols for handling solid powder research chemicals, the following PPE is strongly

recommended to minimize exposure.[4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1676129?utm_src=pdf-interest
https://www.benchchem.com/product/b1676129?utm_src=pdf-body
https://www.axonmedchem.com/1164-sr-48692
https://www.medkoo.com/products/7763
https://en.wikipedia.org/wiki/Meclinertant
https://www.benchchem.com/product/b1676129?utm_src=pdf-body
https://www.medkoo.com/products/7763
https://www.benchchem.com/product/b1676129?utm_src=pdf-body
https://www.hampshire.edu/lab-safety-manual-working-hazardous-materials
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from dust

particles and splashes.

Hand Protection Nitrile or latex gloves. To prevent skin contact.

Body Protection A long-sleeved laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection A dust mask or respirator.

Recommended when handling

the powder outside of a

chemical fume hood to prevent

inhalation.[5]

Operational Plan: From Receipt to Experimentation
A systematic approach to handling Meclinertant is crucial for maintaining a safe and efficient

workflow.

Receiving and Storage
Meclinertant is typically shipped at ambient temperature as a solid powder.[2] Upon receipt, it

should be stored in a dry, dark place. For short-term storage (days to weeks), a temperature of

0 - 4°C is suitable, while long-term storage (months to years) requires -20°C.[2]

Property Value

Appearance Solid powder[2]

Solubility Soluble in DMSO, not in water[1][2]

Molecular Formula C32H31ClN4O5[1][2][3]

Molecular Weight 587.07 g/mol [1][2][3]

Short-term Storage 0 - 4°C (dry and dark)[2]

Long-term Storage -20°C (dry and dark)[2]
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Experimental Workflow
The following diagram outlines a standard workflow for handling Meclinertant in a laboratory

setting.
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Experimental Workflow for Handling Meclinertant

Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Prepare work area in a chemical fume hood

Retrieve Meclinertant from storage

Weigh the required amount of Meclinertant

Dissolve in DMSO to prepare stock solution

Perform experiment

Decontaminate work surfaces Return Meclinertant to storage

Dispose of waste according to protocol

Remove and dispose of PPE

Click to download full resolution via product page

A standard workflow for handling Meclinertant.
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Emergency Procedures: Be Prepared for the
Unexpected
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Chemical Exposure
Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[6][7][8]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[6][7]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[6]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water and give plenty of water to drink. Seek

immediate medical attention.[7]

Spill Response
For any spill, the primary goal is to ensure personnel safety and contain the spill.

Evacuate and Alert: Alert others in the immediate area and evacuate if necessary.

Assess the Spill: Determine the size and nature of the spill. For large or unknown spills,

contact your institution's Environmental Health and Safety (EHS) department immediately.[7]

[9]

Contain the Spill (if safe to do so): For small powder spills, gently cover with a damp paper

towel to avoid creating dust. For small liquid spills, use an inert absorbent material.
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Clean Up: Wearing appropriate PPE, carefully collect the contained material into a sealed,

labeled waste container.

Decontaminate: Clean the spill area with a suitable detergent and water.

Disposal Plan: Responsible Waste Management
Proper disposal of Meclinertant and any contaminated materials is essential to protect

personnel and the environment. All waste should be handled in accordance with institutional

and local regulations for chemical waste.

Disposal Workflow for Meclinertant Waste

Waste Collection

Segregation & Labeling

Final Disposal

Unused Meclinertant

Solid Chemical Waste

Contaminated PPE (gloves, etc.) Contaminated Labware (pipette tips, etc.) Solutions containing Meclinertant

Liquid Chemical Waste

Label containers clearly with contents and hazards

Arrange for pickup by EHS or licensed waste contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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